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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Variolink Esthetic DC, a
dual-curing luting composite, when used with various universal adhesives. The data presented
is based on in-vitro studies evaluating key performance indicators such as bond strength and
marginal adaptation. This information is intended to assist researchers and dental professionals
in making informed decisions regarding material selection for restorative dentistry.

Executive Summary

Variolink Esthetic DC is a widely used luting composite for the permanent cementation of
ceramic and composite resin restorations.[1][2][3] Its performance is intrinsically linked to the
adhesive system used to bond the restoration to the tooth structure. Universal adhesives have
gained popularity due to their versatility, allowing for use in total-etch, selective-etch, and self-
etch modes. This guide focuses on the compatibility and performance of Variolink Esthetic DC
with its recommended adhesive, Adhese Universal, and compares it to other commercially
available universal adhesive systems.

The data indicates that the combination of Variolink Esthetic DC with Adhese Universal
demonstrates robust bond strength to both enamel and dentin.[1] However, performance
relative to other systems, such as RelyX Ultimate in conjunction with Scotchbond Universal,
can vary depending on the specific performance metric being evaluated. For instance, while
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bond strength may be comparable, some studies suggest differences in marginal and internal
adaptation.[4]

Data Presentation: Bond Strength and Marginal
Adaptation

The following tables summarize quantitative data from studies comparing the performance of
Variolink Esthetic DC with different universal adhesives.

Table 1: Shear Bond Strength to Bovine Dentin and Enamel (MPa)

Mean Shear Bond

Adhesive System Luting Composite Substrate
Strength (MPa)

Adhese Universal

Variolink Esthetic DC Dentin ~28
(Self-Etch)
Adhese Universal o ]
Variolink Esthetic DC Enamel ~32
(Self-Etch)
Scotchbond Universal _ _
RelyX Ultimate Dentin ~25
(Self-Etch)
Scotchbond Universal )
RelyX Ultimate Enamel ~29
(Self-Etch)
ED Primer Il (Self- Clearfil Esthetic )
Dentin ~22
Etch) Cement
ED Primer Il (Self- Clearfil Esthetic
Enamel ~26
Etch) Cement

Data adapted from a study by M. Irie, Okayama University, Japan, 2014.[1]

Table 2: Internal and Marginal Gap Volume (mm3) for CAD/CAM Inlays
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] . Mean Internal Mean Marginal
Adhesive Luting .
. Location Gap Volume Gap Volume
System Composite
(mm3) (mm3)
o ) Significantly Significantly
Adhese Variolink Esthetic ] ]
) Enamel higher than higher than
Universal DC
others others
Adhese Variolink Esthetic
_ Dentin 0.629 + 0.363 2.519 + 1.007
Universal DC
Significantly Significantly
Single Bond ) lower than lower than
) RelyX Ultimate Enamel o ) o ]
Universal Variolink Esthetic ~ Variolink Esthetic
DC DC
Self-Adhesive RelyX Unicem Enamel 0.005 £ 0.004 0.009 + 0.003

Data adapted from an in-vitro micro-CT study.[4] Note: The study indicated that on the enamel
surface, the internal and marginal adaptation of RelyX Unicem and RelyX Ultimate were
comparable to each other and significantly better than Variolink Esthetic DC.[4]

Experimental Protocols

Shear Bond Strength Testing (Adapted from ISO TR 11405)

The shear bond strength of the luting composite and adhesive systems was evaluated using
bovine incisors as the substrate.

e Specimen Preparation: The labial surfaces of the bovine incisors were ground to prepare flat
enamel or dentin surfaces.

» Adhesive Application: The universal adhesives were applied to the prepared tooth substrate
according to the manufacturer's instructions for the self-etch technique.

o Composite Cylinder Bonding: A cylinder of composite resin (e.g., Tetric EvoCeram) was
bonded to the adhesive-treated surface using the respective luting composite (Variolink
Esthetic DC, RelyX Ultimate, etc.).
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e Curing: The luting composites were dual-cured according to the manufacturer's
specifications.

o Storage: The bonded specimens were stored in water at 37°C for 24 hours.

o Testing: A shear force was applied to the base of the composite cylinder at a constant
crosshead speed until failure occurred. The force at failure was recorded and converted to
megapascals (MPa).

Internal and Marginal Adaptation Assessment (Micro-CT Analysis)

This protocol outlines the methodology used to evaluate the internal and marginal fit of
CAD/CAM inlay restorations luted with different adhesive systems.

o Cavity Preparation: Standardized Class Il cavities were prepared in extracted human molars.

« Inlay Fabrication: CAD/CAM inlays (e.g., Lava Ultimate) were milled to fit the prepared
cavities.

e Luting: The inlays were cemented into the cavities using the different adhesive resin cement
systems (Variolink Esthetic DC with Adhese Universal, RelyX Ultimate with Single Bond
Universal, etc.) following the manufacturers' instructions.

» Staining: The teeth were coated with nail varnish, leaving a 1mm window around the
restoration margins, and then immersed in a silver nitrate solution to allow for penetration
into any gaps.

e Micro-CT Scanning: The teeth were scanned using a high-resolution micro-computed
tomography (micro-CT) system.

o Data Analysis: The micro-CT images were analyzed to calculate the volume of the internal
and marginal gaps in cubic millimeters (mms3).

Visualizations
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Specimen Preparation Testing & Analysis

Bonding Procedure
Bovine Incisor Grind to expose Store in water Shear Bond Strength Test Data Analysis
(Substrate) flat enamel/dentin surface (37°C, 24h) (Universal Testing Machine) )

Apply Luting Composite N ’
(e:8, Variolink Esthetic DGy [ | Place Composite Cylinder Dual Cure

Apply Universal Adhesive
(e.g., Adhese Universal)

|

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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